Cas no 59489-32-6 (5-Chloro-2,3-dimethylpyrazine)

5-Chloro-2,3-dimethylpyrazine structure
5-Chloro-2,3-dimethylpyrazine structure
Product Name:5-Chloro-2,3-dimethylpyrazine
CAS No:59489-32-6
MF:C6H7ClN2
MW:142.586179971695
MDL:MFCD13189517
CID:1040205
PubChem ID:12600390
Update Time:2025-04-20

5-Chloro-2,3-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2,3-dimethylpyrazine
    • 2-chloro-5,6-dimethylpyrazine
    • 5-Chlor-2,3-dimethyl-pyrazin
    • 5-chloro-2,3-dimethyl-pyrazine
    • AB68573
    • AK100473
    • ANW-56776
    • BD237190
    • CTK8B7234
    • QC-6892
    • { "\"0\"": "2-Chloro-5,6-dimethylpyrazine" }
    • MEWMQKSSLANHCR-UHFFFAOYSA-N
    • FCH1180009
    • AX8237190
    • ST24024018
    • SCHEMBL609820
    • EN300-154935
    • SY111270
    • 5-chloro-2,3-dimethyl pyrazine
    • DB-358836
    • CS-W022343
    • Y10049
    • AKOS016002783
    • MFCD13189517
    • 59489-32-6
    • DTXSID10503976
    • A869190
    • Z1255462913
    • DS-3533
    • MDL: MFCD13189517
    • Inchi: 1S/C6H7ClN2/c1-4-5(2)9-6(7)3-8-4/h3H,1-2H3
    • InChI Key: MEWMQKSSLANHCR-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 142.0297759g/mol
  • Monoisotopic Mass: 142.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.184±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 81 ºC (18 Torr)
  • Flash Point: 90.3±11.5 ºC,
  • Solubility: Slightly soluble (23 g/l) (25 º C),

5-Chloro-2,3-dimethylpyrazine Pricemore >>

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